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Compound of Interest

Compound Name: 2-Bromo-5-fluorobenzyl alcohol

Cat. No.: B1333231

An In-depth Technical Guide on the Physical Properties of 2-Bromo-5-fluorobenzyl Alcohol

This technical guide provides a comprehensive overview of the core physical properties of 2-
Bromo-5-fluorobenzyl alcohol (CAS No. 202865-66-5), a key intermediate in the
pharmaceutical and organic synthesis industries.[1][2] This document is intended for
researchers, scientists, and professionals involved in drug development and fine chemical
synthesis.

Core Physical and Chemical Properties

2-Bromo-5-fluorobenzyl alcohol is a solid, crystalline compound at room temperature.[3][4][5]
Its unique molecular structure, featuring both bromine and fluorine substituents on a benzyl
alcohol backbone, makes it a versatile building block for introducing specific functionalities into
more complex molecules.[2][4]

Quantitative Data Summary

The key physical properties of 2-Bromo-5-fluorobenzyl alcohol are summarized in the table
below. These values are critical for designing experimental conditions, including reaction setup,
purification, and storage.
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Property Value Source(s)

CAS Number 202865-66-5 [11[2]13][4][6]

Molecular Formula C7HeBrFO [71[8]

Molecular Weight 205.02 g/mol [718]

Appearance Off.-white to colorless (EI4I5]
solid/crystal

Melting Point 91-94 °C [2][4]

Boiling Point 252.5 £ 25.0 °C (Predicted) [3]

Density 1.658 + 0.06 g/cm3 (Predicted) [3]

Water Solubility

Slightly soluble

[11(31[4]

pKa

13.67 + 0.10 (Predicted)

[3]

Storage Conditions

Sealed in a dry place at room

temperature

[3](5]

Experimental Protocols

Accurate determination of physical properties is fundamental to chemical research. The

following sections detail generalized standard procedures for measuring key properties and a

specific protocol for the synthesis of the title compound.

Determination of Melting Point

The melting point of 2-Bromo-5-fluorobenzyl alcohol can be determined using a standard

digital melting point apparatus.

Methodology:

o Sample Preparation: A small, dry sample of the crystalline compound is finely crushed and

packed into a capillary tube to a height of 2-3 mm.

o Apparatus Setup: The capillary tube is placed into the heating block of the melting point

apparatus.
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e Measurement: The temperature is increased at a controlled rate (e.g., 2 °C/min) near the
expected melting point.

o Data Recording: The temperature range is recorded from the point at which the first drop of
liquid appears to the point at which the entire sample has melted into a clear liquid. For 2-
Bromo-5-fluorobenzyl alcohol, this range is typically observed between 91-94 °C.[2][4]

Synthesis of 2-Bromo-5-fluorobenzyl alcohol

This compound is typically synthesized via the reduction of its corresponding aldehyde, 2-
bromo-5-fluorobenzaldehyde.[1]

Materials:

e 2-bromo-5-fluorobenzaldehyde (369 mmol)
e Ethanol (375 mL)

e Sodium borohydride (118 mmol)

o Water (9 mL)

o Ethyl acetate

» Saturated brine solution

e Anhydrous sodium sulfate

Procedure:

A solution of 2-bromo-5-fluorobenzaldehyde (75.0 g, 369 mmol) in ethanol (375 mL) is
prepared in a reaction vessel and cooled to 0 °C in an ice bath.[1]

o A solution of sodium borohydride (4.47 g, 118 mmol) in water (9 mL) is added slowly to the
cooled aldehyde solution.[1]

e The reaction mixture is stirred at 0 °C for 1 hour.[1]

e Upon reaction completion, water and ethyl acetate are added to the mixture.[1]
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e The product is extracted into the organic phase using ethyl acetate. The organic extracts are
combined.[1]

e The combined organic layer is washed with a saturated brine solution and subsequently
dried over anhydrous sodium sulfate.[1]

e The solvent is removed by concentration under reduced pressure to yield 2-bromo-5-
fluorobenzyl alcohol as a colorless solid.[1]

Workflow and Process Visualization

To aid in the conceptualization of the experimental process, the following diagram illustrates the
synthesis workflow for 2-Bromo-5-fluorobenzyl alcohol.
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Reactant Preparation
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Caption: Synthesis workflow for 2-Bromo-5-fluorobenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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